Cas no 825633-32-7 (Ethanone, 1-[4-(2-amino-4-pyrimidinyl)phenyl]-)

• Product Name: Ethanone, 1-[4-(2-amino-4-pyrimidinyl)phenyl]-
• CAS No: 825633-32-7
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 688181
• PubChem ID: 71418093
• Update Time: 2025-04-19

Ethanone, 1-[4-(2-amino-4-pyrimidinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(2-amino-4-pyrimidinyl)phenyl]-
• 1-[4-(2-aminopyrimidin-4-yl)phenyl]ethanone
• DTXSID70837421
• 1-[4-(2-Aminopyrimidin-4-yl)phenyl]ethan-1-one
• 825633-32-7
• 1-(4-(2-Aminopyrimidin-4-yl)phenyl)ethanone

• Inchi： 1S/C12H11N3O/c1-8(16)9-2-4-10(5-3-9)11-6-7-14-12(13)15-11/h2-7H,1H3,(H2,13,14,15)
• InChI Key： NLTRQESWOHJOBA-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)C1C=CN=C(N)N=1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.9Ų